3-(4-butoxy-3-methoxybenzyl)-5-methylbenzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[(4-butoxy-3-methoxyphenyl)methyl]-5-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C20H23NO4/c1-4-5-10-24-18-9-7-15(12-19(18)23-3)13-21-16-11-14(2)6-8-17(16)25-20(21)22/h6-9,11-12H,4-5,10,13H2,1-3H3
• InChI Key: MQOMWTAKVTYDOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)CN2C3=C(C=CC(=C3)C)OC2=O)OC
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

3-(4-butoxy-3-methoxybenzyl)-5-methylbenzo[d]oxazol-2(3H)-one, also known as BMB-3102, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

Several studies have been conducted on the synthesis and spectroscopic characterization of benzoxazole derivatives and their reactive properties. For instance, the synthesis, spectroscopic characterization, reactive properties by DFT calculations, molecular dynamics simulations, and biological evaluation of Schiff bases containing 1,2,4-triazole and pyrazole rings have been explored. These compounds have shown significant antioxidant and α-glucosidase inhibitory activities, highlighting their potential therapeutic applications (Pillai et al., 2019).

Biological Evaluation

The biological evaluation of benzoxazole derivatives has revealed their potential in various applications. For example, certain benzoxazole derivatives have been evaluated for their antioxidant activity, demonstrating potent antioxidant effects. This indicates the potential use of these compounds in conditions associated with oxidative stress (Gökce et al., 2014).

Antioxidant and Enzyme Inhibitory Activities

The in vitro antioxidant activities and enzyme inhibitory potentials of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives have been synthesized and analyzed. These compounds exhibit significant free radical scavenging and metal chelating activity, suggesting their applicability in managing oxidative damage and related diseases (Yüksek et al., 2015).

Antiradical Activity

The antiradical activity of benzazole-2-thiones has been investigated, showing varying degrees of reactivity towards 2,2-diphenyl-1-picrylhydrazyl, indicating their potential as antioxidant agents (Gataullina et al., 2017).

Synthesis and Lipase and α-Glucosidase Inhibition

Research on the synthesis of heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide has shown remarkable lipase and α-glucosidase inhibitory activities, suggesting their potential in treating metabolic disorders (Bekircan et al., 2015).